(5-Fluoro-2-((2,2,2-trifluoroethoxy)methyl)phenyl)boronic acid

• IUPAC Name: [5-fluoro-2-(2,2,2-trifluoroethoxymethyl)phenyl]boronic acid
• InChI: InChI=1S/C9H9BF4O3/c11-7-2-1-6(8(3-7)10(15)16)4-17-5-9(12,13)14/h1-3,15-16H,4-5H2
• InChI Key: BJWGTAZDHFABBR-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=CC(=C1)F)COCC(F)(F)F)(O)O
• Molecular Formula: C9H9BF4O3
• Molecular Weight: 251.97 g/mol

Description

“(5-Fluoro-2-((2,2,2-trifluoroethoxy)methyl)phenyl)boronic acid” is a type of organoboron compound. It has a molecular formula of CHBFO and an average mass of 169.946 Da. It is a useful intermediate for organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound involves a phenyl ring substituted with a fluorine atom and a boronic acid group. The boronic acid group is further substituted with a trifluoroethoxy group.

Chemical Reactions Analysis

Boronic acids, including this compound, are commonly used in Suzuki-Miyaura coupling reactions. This is a type of carbon-carbon bond-forming reaction that is widely used in organic synthesis.

Scientific Research Applications

Suzuki–Miyaura Coupling

. . .

Preparation of Phenylboronic Catechol Esters

. .

Diastereoselective Synthesis of Trisubstituted Allylic Alcohols

.

Hydromethylation Sequence

.

Protodeboronation in Total Synthesis

.

Mechanism of Action

Target of Action

Boronic acids, in general, are known to be involved in suzuki-miyaura cross-coupling reactions .

Mode of Action

The compound’s mode of action is likely related to its role in Suzuki-Miyaura cross-coupling reactions . This reaction involves the coupling of an organoboron compound with a halide or pseudo-halide using a palladium catalyst. The boronic acid acts as a nucleophile, transferring an organic group to the palladium catalyst .

Biochemical Pathways

The Suzuki-Miyaura cross-coupling reaction is a key biochemical pathway involving this compound . This reaction is widely used in organic synthesis for the formation of carbon-carbon bonds, contributing to the synthesis of various biologically active molecules .

Result of Action

The result of the compound’s action is the formation of new carbon-carbon bonds via the Suzuki-Miyaura cross-coupling reaction . This can lead to the synthesis of various biologically active molecules, contributing to the development of new pharmaceuticals and other chemical products .

Action Environment

Environmental factors can influence the action, efficacy, and stability of (5-Fluoro-2-((2,2,2-trifluoroethoxy)methyl)phenyl)boronic acid. For instance, the Suzuki-Miyaura reaction typically requires a palladium catalyst and a base . The choice of solvent can also impact the reaction.

Future Directions

Boronic acids, including this compound, are expected to continue playing a key role in organic synthesis, particularly in Suzuki-Miyaura coupling reactions. Their properties can be tailored for application under specific conditions, making them versatile reagents.